Cas no 945021-18-1 (1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine)

• Product Name: 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine
• CAS No: 945021-18-1
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 1122585
• PubChem ID: 43148777
• Update Time: 2025-11-05

1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine
• AKOS009282616
• SCHEMBL979443
• CS-0248174
• 1-(cyclopropylmethyl)-1H-1,3-benzodiazol-2-amine
• Z367659356
• 945021-18-1
• EN300-392910
• 1-(cyclopropylmethyl)benzimidazol-2-amine

• Inchi： 1S/C11H13N3/c12-11-13-9-3-1-2-4-10(9)14(11)7-8-5-6-8/h1-4,8H,5-7H2,(H2,12,13)
• InChI Key： WWFYTACYBRMYFI-UHFFFAOYSA-N
• SMILES： N1(C(N)=NC2C=CC=CC1=2)CC1CC1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine

Introduction to 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine (CAS No. 945021-18-1)

1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 945021-18-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The structural features of 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine, particularly the presence of a cyclopropylmethyl group and an amine substituent on the benzimidazole core, contribute to its unique chemical and pharmacological profile.

The benzimidazole scaffold is a privileged structure in drug discovery, with numerous approved drugs featuring this motif. The amine functionality in 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine not only enhances its solubility but also allows for further chemical modifications, making it a versatile intermediate in the synthesis of more complex molecules. The cyclopropylmethyl group, on the other hand, introduces steric hindrance and can influence both the electronic properties and the binding affinity of the compound to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in critical cellular pathways, such as those related to inflammation and cancer progression. The cyclopropylmethyl group has been shown to play a crucial role in stabilizing the binding conformation, thereby enhancing the efficacy of the molecule.

In vitro studies have demonstrated that 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine exhibits promising activity against several disease models. For instance, research indicates that this compound may inhibit the activity of certain kinases, which are often overexpressed in cancer cells. Additionally, its ability to modulate inflammatory pathways has been explored in preclinical models, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine involves multi-step organic reactions, typically starting from readily available precursors. The introduction of the cyclopropylmethyl group requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for both research and potential clinical applications.

One of the key challenges in evaluating the therapeutic potential of 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine is its metabolic stability. Like many heterocyclic compounds, it may be susceptible to degradation by enzymatic processes within the body. However, researchers are exploring strategies to enhance its stability through structural modifications or by developing prodrugs that release active forms under specific physiological conditions.

The pharmacokinetic properties of 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its bioavailability and therapeutic index. Preliminary studies suggest that modifications to its structure could significantly impact these properties, potentially leading to more effective drug candidates.

Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in the development of novel benzimidazole derivatives like 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine. These partnerships leverage expertise in synthetic chemistry, pharmacology, and biotechnology to accelerate the discovery and optimization process. The integration of high-throughput screening technologies has further facilitated the identification of lead compounds with enhanced biological activity.

The future prospects for 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its potential as an antimicrobial agent or a neuroprotective compound are among the areas being explored. Additionally, exploring its interactions with protein targets other than kinases could uncover new mechanisms for treating diseases such as neurodegenerative disorders.

In conclusion, 1-(cyclopropylmethyl)-1H-Benzimidazol-2-amine (CAS No. 945021-18-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Continued research into its synthesis, pharmacology, and therapeutic potential will likely lead to novel treatments for a variety of diseases.